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Compound of Interest

Compound Name: Dorsomorphin

Cat. No.: B1670891

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of
Dorsomorphin stock solutions in Dimethyl Sulfoxide (DMSQO). Dorsomorphin is a potent and
selective small molecule inhibitor of the AMP-activated protein kinase (AMPK) and Bone
Morphogenetic Protein (BMP) type | receptors ALK2, ALK3, and ALK6.[1][2][3][4] Accurate
preparation of stock solutions is critical for reproducible experimental results.

Compound Information

A summary of the key properties of Dorsomorphin is provided in the table below.

Property Value Source
Synonyms Compound C, BML-275 [11[2][5]
Molecular Formula C24H25NsO [1161r7118]
Molecular Weight 399.5 g/mol [L1112161718l1
CAS Number 866405-64-3 [11[2]16][7]
Appearance Light yellow to yellow solid [1]

Solubility and Recommended Solvents
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Dorsomorphin is soluble in organic solvents such as DMSO.[2][5] The solubility can be
enhanced with warming or sonication. For most cell culture applications, DMSO is the solvent

of choice.

Solvent Solubility Notes
Warming or sonication may be
required to fully dissolve the

DMSO ~1-4 mg/mL compound.[5][6] For example,
a 10 mM stock solution can be
prepared.[6][7]

) ] An alternative organic solvent.
Dimethyl formamide ~2.5 mg/mL

[5]

Experimental Protocol: Preparation of a 10 mM
Dorsomorphin Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Dorsomorphin in DMSO,
a commonly used concentration for in vitro studies.

Materials:

Dorsomorphin powder (lyophilized)

o Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

» Vortex mixer

» Water bath or heating block (optional)

e Sonicator (optional)

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Workflow for Preparing Dorsomorphin Stock Solution:

Preparation

(1. Weigh Dorsomorphin)

Transfer powder to sterile tube

(2. Add DMSO)

Vortex, warm, or sonicate

Dispense into smaller volumes

4. Aliquot

Store at -20°C

Click to download full resolution via product page

Caption: Workflow for the preparation of a Dorsomorphin stock solution.

Procedure:

o Equilibrate Reagents: Allow the vial of Dorsomorphin powder and the DMSO to come to

room temperature before opening to prevent condensation.

e Weighing Dorsomorphin:
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o On a calibrated analytical balance, carefully weigh out the desired amount of
Dorsomorphin powder. For example, to prepare 1.25 mL of a 10 mM solution, weigh 5
mg of Dorsomorphin.[6]

o Calculation:
= Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Molarity (mol/L))

= Volume (mL) = (5 mg/(399.5 g/mol * 10 mM)) * 1000 = 1.25 mL

 Dissolving in DMSO:

o Transfer the weighed Dorsomorphin powder to a sterile microcentrifuge tube or amber
vial.

o Add the calculated volume of DMSO to the tube. In this example, add 1.25 mL of DMSO.
o Close the tube tightly and vortex thoroughly to dissolve the powder.

o If the compound does not fully dissolve, you may warm the solution briefly at 37°C or
sonicate until the solution is clear.[5][6]

» Aliquoting and Storage:

o Once fully dissolved, it is recommended to aliquot the stock solution into smaller, single-
use volumes in sterile microcentrifuge tubes. This will prevent repeated freeze-thaw cycles
which can lead to degradation of the compound.[6]

o Store the aliquots at -20°C, protected from light.[2][6]

o The lyophilized powder is stable for at least 24 months when stored at -20°C.[6] Once in
solution, the stock should be used within 3 months for optimal potency.[6]

Mechanism of Action: Inhibition of BMP Signaling

Dorsomorphin is a well-characterized inhibitor of the Bone Morphogenetic Protein (BMP)
signaling pathway. It acts by selectively inhibiting the BMP type | receptors ALK2, ALK3, and
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ALKG®6.[2][3][6] This inhibition prevents the phosphorylation of downstream mediators SMAD1,
SMADS5, and SMADS, thereby blocking the transduction of the BMP signal.

BMP Signaling Pathway

SMAD Complex

BMP Type II

s
Receptor SMAD1/5/8

BMP Ligand

Click to download full resolution via product page

Caption: Dorsomorphin inhibits the BMP signaling pathway.

Safety Precautions

Dorsomorphin should be handled with care. It is recommended to review the Safety Data
Sheet (SDS) before use. Always wear appropriate personal protective equipment, including a
lab coat, gloves, and safety glasses, when handling this compound. Dorsomorphin is intended
for research use only and is not for human or veterinary use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Dorsomorphin Stock Solution in DMSQO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670891#how-to-prepare-a-dorsomorphin-stock-
solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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